2'-Chloro-2-hydroxy-4-methylbenzophenone
Overview
Description
Synthesis Analysis
Synthesis of related benzophenone derivatives often involves intricate organic reactions that provide insights into the reactivity and functional group tolerance of these compounds. For example, the formation of chlorinated benzophenones through the oxidative chlorination using HCl-H2O2 indicates a method that could potentially be adapted for 2'-Chloro-2-hydroxy-4-methylbenzophenone synthesis, showcasing the chemical flexibility and reactivity of the benzophenone core structure toward halogenation and hydroxylation under oxidative conditions (Mukhopadhyay, Chandnani, & Chandalia, 1999).
Molecular Structure Analysis
The molecular structure of 2'-Chloro-2-hydroxy-4-methylbenzophenone, like its analogs, plays a crucial role in its reactivity and properties. Studies on similar molecules, such as 2,2′-{[2-(2-Chlorophenyl)-4-methylimidazolidine-1,3-diyl]bis(methylene)}diphenol, reveal the importance of stereochemistry, with the chlorophenyl and methyl groups affecting the overall molecular conformation and potential intra- and intermolecular interactions (Rivera et al., 2013).
Chemical Reactions and Properties
Benzophenones undergo various chemical reactions, including chlorination, oxidation, and coupling reactions. The presence of chloro and hydroxy groups in 2'-Chloro-2-hydroxy-4-methylbenzophenone suggests potential reactivity in substitution reactions, where these functional groups could act as directing groups, and in oxidative reactions where the hydroxy group might participate in radical or electron-transfer processes.
Physical Properties Analysis
The physical properties of benzophenone derivatives, including melting point, solubility, and crystalline structure, are significantly influenced by their molecular structure. For instance, the intramolecular hydrogen bonding observed in compounds like 2,2',4,4'‐tetrahydroxybenzophenone affects its melting point and solubility, suggesting that similar hydrogen bonding in 2'-Chloro-2-hydroxy-4-methylbenzophenone could influence its physical properties in a comparable manner (Schlemper, 1982).
Chemical Properties Analysis
The chemical properties of 2'-Chloro-2-hydroxy-4-methylbenzophenone, including reactivity towards nucleophiles and electrophiles, UV absorption, and potential for forming polymers or other derivatives, can be inferred from studies on similar benzophenone compounds. The oxidative monochlorination to synthesize related chlorinated compounds indicates a pathway for introducing chloro and hydroxy groups, highlighting the compound's versatility in chemical synthesis and modifications (Mukhopadhyay, Chandnani, & Chandalia, 1999).
Scientific Research Applications
Synthesis of (4-hydroxy-6-methyl-1,3-phenylene)bis [(2-chlorophenyl)methanone]
- Application Summary: 2’-Chloro-2-hydroxy-4-methylbenzophenone is used in the synthesis of (4-hydroxy-6-methyl-1,3-phenylene)bis [(2-chlorophenyl)methanone] .
- Results or Outcomes: The source does not provide specific results or outcomes for this application .
Use as a Photoinitiator and UV Absorber
- Application Summary: 2’-Chloro-2-hydroxy-4-methylbenzophenone is used as a photoinitiator and UV absorber.
- Results or Outcomes: The use of this compound as a photoinitiator or UV absorber can enhance the properties of materials, such as their resistance to UV light.
Organic Building Blocks
- Application Summary: 2’-Chloro-2-hydroxy-4-methylbenzophenone is used as an organic building block .
- Results or Outcomes: The use of this compound as an organic building block can lead to the synthesis of a wide range of organic compounds .
Pharmaceutical Synthesis
- Application Summary: 2’-Chloro-2-hydroxy-4-methylbenzophenone is used in pharmaceutical synthesis.
- Results or Outcomes: The use of this compound in pharmaceutical synthesis can lead to the production of various pharmaceutical compounds.
Synthesis of (4-hydroxy-6-methyl-1,3-phenylene)bis [(2-chlorophenyl)methanone]
- Application Summary: 2’-Chloro-2-hydroxy-4-methylbenzophenone is used in the synthesis of (4-hydroxy-6-methyl-1,3-phenylene)bis [(2-chlorophenyl)methanone] .
- Results or Outcomes: The source does not provide specific results or outcomes for this application .
Use as a Photoinitiator and UV Absorber
properties
IUPAC Name |
(2-chlorophenyl)-(2-hydroxy-4-methylphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO2/c1-9-6-7-11(13(16)8-9)14(17)10-4-2-3-5-12(10)15/h2-8,16H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTCDVKUDWWUJPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50351034 |
Source
|
| Record name | 2'-Chloro-2-hydroxy-4-methylbenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50351034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2'-Chloro-2-hydroxy-4-methylbenzophenone | |
CAS RN |
107623-97-2 |
Source
|
| Record name | 2'-Chloro-2-hydroxy-4-methylbenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50351034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2'-Chloro-2-hydroxy-4-methylbenzophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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